Cas no 1806952-35-1 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
• CAS No: 1806952-35-1
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890805
• Update Time: 2025-06-10

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-4-7-8(15)6(9(11)12)3-5(14-7)1-2-13/h3,9,15H,1,4H2
• InChI Key： CHDWNLZTVZXKMX-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(CC#N)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806952-35-1)

In the realm of pharmaceutical intermediates and specialty chemicals, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806952-35-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its bromomethyl and difluoromethyl functional groups, plays a pivotal role in the synthesis of advanced molecules, particularly in drug discovery and agrochemical development. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for fluorinated pyridine derivatives and high-value intermediates.

The molecular structure of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile combines a pyridine core with strategically placed substituents, enhancing its reactivity and utility in cross-coupling reactions. The presence of the bromomethyl group facilitates nucleophilic substitutions, while the difluoromethyl moiety introduces electron-withdrawing effects, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its application in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the trending topics in organic chemistry is the exploration of sustainable synthetic routes for complex intermediates like 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile. With the rise of green chemistry principles, researchers are investigating catalytic methods and solvent-free conditions to optimize its production. Questions such as "How to improve the yield of fluorinated pyridine derivatives?" or "What are the latest advancements in bromomethylation techniques?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

From a commercial perspective, CAS No. 1806952-35-1 is gaining traction in the fine chemicals market, with suppliers emphasizing high-purity grades for research and development. Its applications extend to pharmaceutical intermediates, where it serves as a precursor for antiviral and anti-inflammatory agents. Additionally, the agrochemical sector leverages its structural features to develop novel crop protection products, addressing global challenges like pest resistance and environmental sustainability.

Analytical characterization of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure precise quality control, a critical factor for end-users requiring consistency in batch-to-batch performance. The compound's stability under various conditions is also a subject of ongoing research, particularly for storage and transportation protocols.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806952-35-1) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, coupled with the industry's shift toward sustainable practices and high-efficiency intermediates, underscore its importance. As innovation continues, this compound is poised to remain at the forefront of specialty chemical and pharmaceutical research, answering the evolving needs of science and technology.